Cas no 132066-24-1 ( )

• Product Name: &nbsp
• CAS No: 132066-24-1
• MF: C₆H₆F₂N₂O₃
• MW: 192.120248317719
• CID: 867744
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid,5-amino-3-(difluoromethyl)-,methylester(9CI)
•  

• Inchi： 1S/C6H6F2N2O3/c1-12-6(11)2-3(4(7)8)10-13-5(2)9/h4H,9H2,1H3
• InChI Key： UUHKPQGXGSZNAY-UHFFFAOYSA-N
• SMILES： O1C(N)=C(C(OC)=O)C(C(F)F)=N1

Computed Properties

• Exact Mass: 192.035
• Monoisotopic Mass: 192.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2